Carboxy-terminal domain RNA polymerase II polypeptide A small phosphatase 2
Description
Other Homo sapiens (human) protein
Scientific Research Applications
Role in Transcription and mRNA Processing
CTDSP2 is part of a family of phosphatases that play significant roles in transcription regulation by RNA polymerase II. These phosphatases, including SCP1 and CTDSP2, are involved in dephosphorylating the C-terminal domain (CTD) of RNA polymerase II, a crucial step in the transcription cycle (Kobor et al., 1999). This dephosphorylation process is essential for the recycling and subsequent reuse of RNA polymerase II in transcription (Cho et al., 1999).
Involvement in Cell Cycle Regulation
CTDSP2, as part of the FCP/SCP phosphatase family, has been implicated in cell cycle regulation. It affects various biological activities and metabolic processes, contributing to the integrated functioning of cellular mechanisms (Harikrishna Reddy R et al., 2014).
Regulation of Gene Expression
The enzyme plays a role in the regulation of gene expression. The dephosphorylation of the CTD by CTDSP2 is a critical step in the regulation of transcriptional elongation and termination, as well as the coupling of transcription to mRNA processing (Serizawa et al., 1995).
Effect on snRNA Gene Expression
Specific serine residues in the RNA polymerase II CTD, when phosphorylated, are important for the expression of certain gene types, such as small nuclear RNAs (snRNAs). CTDSP2's role in the dephosphorylation of these residues impacts the expression of snRNA genes (Egloff et al., 2007).
Interaction with Transcription Factors
CTDSP2 interacts with various transcription factors, playing a role in the recruitment and activity regulation of these factors during the transcription process (Archambault et al., 1997).
Phosphorylation State Analysis
Studies on CTDSP2 also contribute to understanding the phosphorylation state of the RNA polymerase II CTD, which is critical for understanding the transcription process in detail (LeBlanc et al., 2021).
properties
Product Name |
Carboxy-terminal domain RNA polymerase II polypeptide A small phosphatase 2 |
|---|---|
sequence |
ILDNSPASYVFHTENAVPVQ |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Carboxy-terminal domain RNA polymerase II polypeptide A small phosphatase 2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
